Cas no 27283-98-3 (3-Thiomorpholinecarboxylic acid, 6-ethyl-5-oxo-)

3-Thiomorpholinecarboxylic acid, 6-ethyl-5-oxo- structure
27283-98-3 structure
Product Name:3-Thiomorpholinecarboxylic acid, 6-ethyl-5-oxo-
CAS No:27283-98-3
MF:C7H11NO3S
MW:189.232140779495
CID:1431769
PubChem ID:12921311
Update Time:2025-04-20

3-Thiomorpholinecarboxylic acid, 6-ethyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiomorpholinecarboxylic acid, 6-ethyl-5-oxo-
    • 6-Ethyl-5-oxo-3-thiomorpholinecarboxylic acid
    • DB-383694
    • 27283-98-3
    • SCHEMBL5717803
    • Inchi: 1S/C7H11NO3S/c1-2-5-6(9)8-4(3-12-5)7(10)11/h4-5H,2-3H2,1H3,(H,8,9)(H,10,11)
    • InChI Key: BYGLTNUWDCTFPO-UHFFFAOYSA-N
    • SMILES: S1CC(C(=O)O)NC(C1CC)=O

Computed Properties

  • Exact Mass: 189.04603
  • Monoisotopic Mass: 189.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 91.7Ų

Experimental Properties

  • PSA: 66.4

3-Thiomorpholinecarboxylic acid, 6-ethyl-5-oxo- Related Literature

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